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Compound of Interest

Compound Name: Senexin B

Cat. No.: B610786 Get Quote

This document provides crucial safety and logistical guidance for the proper disposal of

Senexin B (CAS No. 1449228-40-3), a potent inhibitor of cyclin-dependent kinases 8 and 19

(Cdk8/19).[1][2] Adherence to these procedures is essential to ensure personnel safety and

environmental protection.

Hazard Assessment and Safety Overview
Senexin B presents conflicting hazard information across different safety data sheets (SDS).

For maximum safety, it is imperative to handle and dispose of this compound using the most

stringent precautions identified. One SDS classifies Senexin B as harmful if swallowed and

very toxic to aquatic life with long-lasting effects.[3] Therefore, under no circumstances should

Senexin B or its containers be disposed of via standard laboratory drains or municipal trash.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, chemical-resistant gloves (e.g., nitrile), a lab coat or impervious

clothing, and use a suitable respirator if dust or aerosols may be generated.[3]

Ventilation: Handle Senexin B in a well-ventilated area, preferably within a chemical fume

hood.[3]

Environmental Protection: Prevent release into the environment. Do not allow the substance

to enter sewers or surface and ground water.[3][4] Spills should be collected and treated as

hazardous waste.[3]
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Hazard Classification Summary
The following table summarizes the hazard classifications for Senexin B from available Safety

Data Sheets. Personnel should operate under the assumption that the more hazardous

classifications are accurate.

Hazard Statement GHS Classification Source SDS Reference

Harmful if swallowed
Acute toxicity, Oral (Category

4)
DC Chemicals[3]

Very toxic to aquatic life
Acute aquatic toxicity

(Category 1)
DC Chemicals[3]

Very toxic to aquatic life with

long lasting effects

Chronic aquatic toxicity

(Category 1)
DC Chemicals[3]

Substance not classified Not Classified Cayman Chemical[4]

Disposal Procedures Protocol
This protocol outlines the step-by-step process for the safe disposal of Senexin B in various

forms. All waste generated must be disposed of through an approved hazardous waste

disposal facility.

Segregation of Senexin B Waste
Proper segregation at the point of generation is critical. Use dedicated, clearly labeled, and

sealed waste containers.

Unused/Expired Solid Senexin B:

Collect the original container with the remaining solid compound.

Place the container into a larger, sealable hazardous waste container.

Label the outer container as "Hazardous Waste: Senexin B (Solid), CAS: 1449228-40-3,

Aquatic Toxin, Acutely Toxic."
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Senexin B Solutions (Aqueous and Solvent-Based):

Collect all solutions containing Senexin B in a dedicated, leak-proof, and chemically

compatible hazardous waste container (e.g., a glass or polyethylene container for organic

solvents).

Do not mix with incompatible waste streams. Senexin B is incompatible with strong

acids/alkalis and strong oxidizing/reducing agents.[3]

Label the container as "Hazardous Waste: Senexin B (Liquid), CAS: 1449228-40-3,

Aquatic Toxin, Acutely Toxic" and list all solvent components and their approximate

percentages.

Contaminated Labware and PPE:

Sharps: Needles, syringes, or glass pipettes contaminated with Senexin B should be

placed in a designated sharps container for hazardous chemical waste.

Non-Sharps: Gloves, bench paper, empty vials, and other contaminated disposable

materials must be collected in a dedicated hazardous waste bag or container.

Label the container/bag as "Hazardous Waste: Senexin B Contaminated Debris."

Waste Collection and Storage
Container Management: Ensure all waste containers are tightly sealed to prevent leaks or

spills.

Labeling: All containers must be clearly labeled with their contents as described above.

Storage: Store waste containers in a designated, secure satellite accumulation area away

from general lab traffic. The storage area should have secondary containment.

Final Disposal
Arranging Pickup: Contact your institution's Environmental Health and Safety (EHS) office or

a certified hazardous waste contractor to schedule a pickup.
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Documentation: Complete all necessary waste manifests or disposal forms as required by

your institution and local regulations.

Regulatory Compliance: The final disposal of Senexin B waste must comply with all

applicable federal, state, and local regulations for hazardous waste.[5] The recommended

method is incineration at an approved waste disposal plant.[3]

Senexin B Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Senexin B waste.
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Caption: Workflow for the safe segregation and disposal of Senexin B waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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